The Ubiquitous Yet Underestimated Saturated Fatty Acid: A Technical Guide to Pentadecanoic Acid in Nature and Biology
The Ubiquitous Yet Underestimated Saturated Fatty Acid: A Technical Guide to Pentadecanoic Acid in Nature and Biology
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals
Introduction
Pentadecanoic acid (C15:0), a straight-chain saturated fatty acid containing 15 carbon atoms, has long been recognized as a minor component of the human diet and endogenous lipidome. Primarily sourced from dairy products and ruminant meats, its presence was often utilized as a biomarker for the consumption of these foods.[1] However, a growing body of scientific evidence is repositioning pentadecanoic acid from a mere dietary marker to a bioactive molecule with significant implications for human health. Emerging research suggests its involvement in crucial signaling pathways that regulate metabolic health, inflammation, and cellular homeostasis.[2][3] This technical guide provides a comprehensive overview of the natural occurrence of pentadecanoic acid in food sources and delves into its biological significance, with a focus on the underlying molecular mechanisms and the experimental methodologies used for its study.
Natural Occurrence of Pentadecanoic Acid in Food
Pentadecanoic acid is predominantly found in the fat of ruminant animals, a product of microbial fermentation in the rumen.[4] Consequently, dairy products and the meat of these animals are the most significant dietary sources for humans. Smaller quantities can also be found in certain species of fish and in a limited number of plant-based foods. The following tables summarize the quantitative data on pentadecanoic acid content in various food items.
Table 1: Pentadecanoic Acid Content in Dairy Products
| Food Product | Serving Size | Pentadecanoic Acid Content (mg) | Percentage of Total Fat (%) |
| Butter | 100g | 820 - 880[1] | 1.0 - 1.4[5] |
| Cream (30% fat) | 100g | 450[1] | 1.0 - 1.5[5] |
| Cheddar Cheese | 100g | 322[4] | 1.0 - 1.4[5] |
| Cream Cheese | 100g | 344[4] | - |
| Whole Milk (3.7% fat) | 100g | 34[6] | 1.2[5] |
| Low-Fat Milk (1.08% fat) | 100g | 9[6] | - |
| Ricotta Cheese (whole milk) | 1/2 cup (approx. 124g) | 133[7] | - |
| Plain Greek Yogurt (full fat) | 100g | 67[7] | - |
Table 2: Pentadecanoic Acid Content in Meat and Fish
| Food Product | Serving Size | Pentadecanoic Acid Content (mg) | Percentage of Total Fat (%) |
| Beef (ground, raw) | 100g | 78[4] | 0.5 - 1.0[5] |
| Beef (various cuts, fat) | 100g | up to 410 | - |
| Lamb (leg, lean and fat, raw) | 70g | 60[8] | 0.6 - 1.2[5] |
| Pork Sausage | 100g | 68[1] | - |
| Pacific Saury, Mackerel, Ayu | 100g | ~160[1] | 0.2 - 1.0[5] |
| Rainbow Trout (farmed, cooked) | 100g | 17[4] | - |
| Pink Salmon (cooked) | 100g | 15[4] | - |
Table 3: Pentadecanoic Acid Content in Plant-Based Foods
| Food Product | Serving Size | Pentadecanoic Acid Content (mg) |
| Coconut Powder | 100g | 23 |
| Sunflower Seeds (oil-roasted) | 100g | 11 |
| Watermelon Seeds (roasted) | 100g | 9 |
| Pine Nuts (raw) | 100g | 8 |
| Almonds (dried) | 100g | 8 |
| Peanuts (roasted) | 100g | 5 |
| Hemp Seeds (dried) | 100g | 5 |
| Eggplant (fried) | 300g | 8[9] |
| Spinach (boiled) | 250g | 2[9] |
Biological Significance and Signaling Pathways
Recent research has illuminated the role of pentadecanoic acid as a signaling molecule, influencing several key cellular pathways implicated in metabolic and inflammatory diseases.
Peroxisome Proliferator-Activated Receptor (PPAR) Agonism
Pentadecanoic acid has been shown to act as a ligand for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.[3] These nuclear receptors are critical regulators of lipid and glucose metabolism. Activation of PPARα promotes fatty acid oxidation, while PPARγ is a key regulator of adipogenesis and insulin (B600854) sensitivity. The interaction of pentadecanoic acid with PPARs suggests a molecular basis for its observed beneficial effects on metabolic health.[3]
References
- 1. Which foods or plants are rich in Pentadecanoic acid?_Chemicalbook [chemicalbook.com]
- 2. researchgate.net [researchgate.net]
- 3. Pentadecanoic Acid Shows Anti-Inflammatory, PPAR Effects - Creative Proteomics [creative-proteomics.com]
- 4. C15:0 Pentadecanoic (mg) - content in food COOKcal.Info: We Are What We Eat [cookcal.info]
- 5. cimasci.com [cimasci.com]
- 6. GraphViz Examples and Tutorial [graphs.grevian.org]
- 7. tools.myfooddata.com [tools.myfooddata.com]
- 8. Pentadecanoic acid Content of Meats (Initial S) | Whole Food Catalog [wholefoodcatalog.info]
- 9. researchgate.net [researchgate.net]
